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Compound of Interest

Compound Name:
2-CHLORO-1,1-

DIETHOXYETHANE

Cat. No.: B156400 Get Quote

Technical Support Center: 2-CHLORO-1,1-
DIETHOXYETHANE
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of 2-CHLORO-1,1-
DIETHOXYETHANE (also known as Chloroacetaldehyde diethyl acetal), CAS No. 621-62-5.

Adherence to these guidelines is critical for ensuring the integrity of the compound and the

safety of laboratory personnel.

Frequently Asked Questions (FAQs)
Q1: What are the primary stability concerns for 2-CHLORO-1,1-DIETHOXYETHANE?

A1: 2-CHLORO-1,1-DIETHOXYETHANE is stable under normal, recommended storage

conditions.[1][2][3] However, it is sensitive to both moisture and air.[1][4] Exposure to these

elements can lead to degradation. Additionally, it may form explosive peroxides, particularly

upon prolonged storage or exposure to air.[5]

Q2: What are the ideal storage conditions for this compound?

A2: To ensure maximum stability, 2-CHLORO-1,1-DIETHOXYETHANE should be stored in a

tightly closed container in a dry, cool, and well-ventilated area.[4][6][7] The storage area should
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be designated for flammable liquids and kept away from heat, sparks, and open flames.[1][2]

For long-term storage, maintaining an inert atmosphere (e.g., with argon or nitrogen) is

recommended.[2] Some suppliers recommend a storage temperature of 2-8°C.[8]

Q3: What materials should I avoid storing 2-CHLORO-1,1-DIETHOXYETHANE with?

A3: This compound is incompatible with acids and strong oxidizing agents.[1][4] Contact with

these substances can lead to vigorous reactions and decomposition.

Q4: What are the signs of decomposition?

A4: While visual inspection is not always a definitive indicator, a change in color from clear

colorless or slightly yellow to a more pronounced yellow or the presence of precipitates may

suggest decomposition.[3][8] A change in the characteristic odor could also be an indicator. If

decomposition is suspected, proper analytical testing should be conducted before use.

Q5: What are the hazardous decomposition products of 2-CHLORO-1,1-DIETHOXYETHANE?

A5: Thermal decomposition can produce irritating and toxic gases and vapors, including carbon

monoxide (CO), carbon dioxide (CO2), and hydrogen chloride (HCl) gas.[1][2][4]
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Issue Possible Cause Recommended Action

Inconsistent experimental

results

Compound degradation due to

improper storage (exposure to

air or moisture).

1. Verify that the storage

container is tightly sealed and

was purged with an inert gas if

stored for an extended period.

2. Test for the presence of

peroxides (see Experimental

Protocols section). 3. If

possible, re-purify the

compound. 4. If degradation is

confirmed, use a fresh,

unopened bottle of the

compound for subsequent

experiments.

Visible change in appearance

(color, precipitate)

Decomposition of the

compound.

1. Do not use the material. 2.

Dispose of the material

according to your institution's

hazardous waste disposal

procedures.[1] 3. Review

storage procedures to prevent

future occurrences.

Safety incident (e.g.,

unexpected reaction)

Incompatibility with other

reagents (e.g., acids, strong

oxidizers).

1. Immediately follow your

laboratory's emergency

procedures. 2. Review the

experimental protocol to

identify any incompatible

substances that may have

been introduced. 3. Consult

the Safety Data Sheet (SDS)

for detailed incompatibility

information.[1][4]
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Property Value

Molecular Formula C6H13ClO2[4]

Molecular Weight 152.62 g/mol [5]

Appearance Clear colorless to slightly yellow liquid[3][8]

Boiling Point 157 °C[8]

Melting Point -45 °C[8]

Flash Point 29 °C (85 °F)[8]

Density 1.018 g/mL at 25 °C[8]

Water Solubility 1.8 g/L (20 °C)[8]

Experimental Protocols
Protocol 1: Receiving and Storing 2-CHLORO-1,1-DIETHOXYETHANE

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the supplier's seal is intact.

Inert Atmosphere: If the compound is to be stored for an extended period, it is best practice

to flush the headspace of the container with an inert gas like argon or nitrogen before

sealing.

Sealing: Ensure the container cap is tightly closed to prevent exposure to air and moisture.

[4][6] Parafilm® can be used to further secure the seal.

Storage Location: Place the sealed container in a designated flammables storage cabinet in

a cool, dry, and well-ventilated area.[1][2] The storage temperature should ideally be

maintained between 2-8°C.[8]

Labeling: Label the container with the date of receipt and the date it was first opened.

Protocol 2: Peroxide Test for Acetal Compounds

This is a general guideline. Always follow your institution's specific safety protocols.
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Reagent Preparation: Prepare a fresh solution of 10% potassium iodide (KI) in deionized

water.

Sample Preparation: In a clean, dry test tube, add approximately 1-2 mL of the 2-CHLORO-
1,1-DIETHOXYETHANE to be tested.

Testing: Add 1 mL of the 10% KI solution to the test tube.

Observation: Stopper the test tube and shake vigorously for 30 seconds. A yellow to brown

color indicates the presence of peroxides. The intensity of the color is proportional to the

concentration of peroxides.

Interpretation: If a brown color develops, it indicates a potentially dangerous level of

peroxides. Do not use the material and consult your institution's safety officer for proper

disposal procedures.

Logical Workflow
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Start: Suspected Instability of 2-CHLORO-1,1-DIETHOXYETHANE

Visually inspect the compound.
Is there a color change or precipitate?

Compound is likely decomposed.
Dispose of according to safety protocols.

Yes

No visible signs of decomposition.

No

Review storage conditions.
Was it exposed to air or moisture?

Improper Storage Identified

Yes

Storage conditions appear correct.

No

Perform peroxide test.

Peroxides detected.
Dispose of material.

Positive

No peroxides detected.

Negative

Consider other experimental factors.
Compound is likely stable.

Click to download full resolution via product page

Caption: Troubleshooting workflow for suspected instability of 2-CHLORO-1,1-
DIETHOXYETHANE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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